Cas no 328539-63-5 (N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide)

• Product Name: N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide
• CAS No: 328539-63-5
• MF: C₂₂H₁₅N₃O₄S
• MW: 417.437203645706
• CID: 6146477
• PubChem ID: 4086190
• Update Time: 2025-11-01

N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide
• N-(4-(3-nitrophenyl)thiazol-2-yl)-2-phenoxybenzamide
• Oprea1_395613
• F0147-0089
• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-phenoxybenzamide
• 328539-63-5
• AKOS024574525

• Inchi： 1S/C22H15N3O4S/c26-21(18-11-4-5-12-20(18)29-17-9-2-1-3-10-17)24-22-23-19(14-30-22)15-7-6-8-16(13-15)25(27)28/h1-14H,(H,23,24,26)
• InChI Key： KNSBDZYRBIRVHM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1NC(C1=CC=CC=C1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 417.07832714g/mol
• Monoisotopic Mass: 417.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 125Ų

Additional information on N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide

Recent Advances in the Study of N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide (CAS: 328539-63-5)

N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide (CAS: 328539-63-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary studies suggest that N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide exhibits inhibitory effects on specific enzymatic pathways, making it a promising candidate for the treatment of inflammatory and proliferative disorders. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards target proteins.

In addition to its biochemical properties, recent research has also explored the pharmacokinetic and pharmacodynamic profiles of this compound. Studies conducted in vitro and in vivo have demonstrated its stability, bioavailability, and metabolic pathways, which are critical factors for its potential development into a therapeutic agent. These findings have been published in several peer-reviewed journals, underscoring the compound's relevance in contemporary medicinal chemistry.

Another notable aspect of the research on N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide is its structural optimization. Scientists have synthesized various derivatives to enhance its efficacy and reduce potential side effects. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, paving the way for the design of more potent and selective analogs.

The therapeutic potential of this compound extends to several disease areas, including oncology, neurology, and infectious diseases. For instance, recent preclinical trials have shown promising results in inhibiting tumor growth and metastasis, attributed to its ability to modulate specific signaling pathways. Similarly, its neuroprotective effects have been investigated in models of neurodegenerative diseases, suggesting a broader applicability beyond its initial indications.

Despite these advancements, challenges remain in the clinical translation of N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide. Issues such as formulation stability, dosage optimization, and long-term safety profiles need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's journey from bench to bedside.

In conclusion, N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-2-phenoxybenzamide represents a promising scaffold in drug discovery, with its unique chemical structure and diverse biological activities. Ongoing research continues to uncover its full potential, offering new opportunities for the development of innovative therapies. This brief underscores the importance of continued investment in the study of this compound to fully realize its therapeutic benefits.